Methyl 5-acetyl-2-methylfuran-3-carboxylate

• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: methyl 5-acetyl-2-methylfuran-3-carboxylate
• InChI: InChI=1S/C9H10O4/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4H,1-3H3
• InChI Key: ZXGBIKDFARSQKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C(=O)C)C(=O)OC

Description

Methyl 5-acetyl-2-methylfuran-3-carboxylate is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Manganese dioxide (669 g) is added portionwise to a solution of 5-(1-hydroxy-ethyl)-2-methyl-furan-3-carboxylic acid methyl ester (94.5 g) in dichloromethane (1000 ml). After 72 hours at room temperature, the reaction mixture is filtered through a plug of silica gel and the filtration cake is washed several times with ethyl acetate. The filtrate is concentrated in verve to yield 5-acetyl-2-methyl-furan-3-carboxylic acid methyl ester (78 g) as a yellow solid. The crude product obtained is used without further purification. MS (HPLC/MS): 183 (MH+).